Cas no 2138817-64-6 (Butanoic acid, 2-(2-thiazolylmethylene)-)

• Product Name: Butanoic acid, 2-(2-thiazolylmethylene)-
• CAS No: 2138817-64-6
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5261653
• Update Time: 2025-10-21

Butanoic acid, 2-(2-thiazolylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(2-thiazolylmethylene)-

• Inchi： 1S/C8H9NO2S/c1-2-6(8(10)11)5-7-9-3-4-12-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： YXYFPYPYTZIIKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1=NC=CS1)CC

Additional information on Butanoic acid, 2-(2-thiazolylmethylene)-

Butanoic acid, 2-(2-thiazolylmethylene)- (CAS No. 2138817-64-6): A Comprehensive Overview

Butanoic acid, 2-(2-thiazolylmethylene)- (CAS No. 2138817-64-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Butanoic acid, 2-(2-thiazolylmethylene)- consists of a butanoic acid backbone with a thiazole moiety attached via a methylene bridge. This structural arrangement imparts specific physical and chemical properties to the molecule, including solubility, stability, and reactivity. The thiazole ring is known for its biological activity and has been extensively studied in the context of drug discovery and development.

Recent research has highlighted the potential of Butanoic acid, 2-(2-thiazolylmethylene)- in various therapeutic areas. For instance, studies have shown that this compound possesses anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, its ability to modulate key signaling pathways involved in inflammation and oxidative stress suggests potential applications in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In the realm of cancer research, Butanoic acid, 2-(2-thiazolylmethylene)- has demonstrated significant anticancer activity against various cancer cell lines. Preclinical studies have reported that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific enzymes and signaling pathways that are crucial for cancer cell survival and proliferation. These findings have sparked interest in further investigating the potential of Butanoic acid, 2-(2-thiazolylmethylene)- as a lead compound for the development of novel anticancer drugs.

Beyond its therapeutic applications, Butanoic acid, 2-(2-thiazolylmethylene)- is also being explored for its use in chemical synthesis and materials science. Its unique structural features make it an attractive building block for the synthesis of more complex molecules with diverse functionalities. Researchers are investigating its potential as a precursor for the synthesis of polymers and other advanced materials with tailored properties.

The synthesis of Butanoic acid, 2-(2-thiazolylmethylene)- typically involves a multi-step process that includes the formation of the thiazole ring and subsequent functionalization to introduce the butanoic acid moiety. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of safety and environmental impact, Butanoic acid, 2-(2-thiazolylmethylene)- is generally considered to be safe when handled under appropriate conditions. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety and minimize environmental risks. Regulatory guidelines and best practices should be adhered to when working with this compound.

The future outlook for Butanoic acid, 2-(2-thiazolylmethylene)- is promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new avenues for its use. Collaborative efforts between academia and industry are expected to drive further advancements in the development of this compound and related derivatives.

In conclusion, Butanoic acid, 2-(2-thiazolylmethylene)- (CAS No. 2138817-64-6) is a multifaceted compound with a wide range of potential applications in medicine, chemical synthesis, and materials science. Its unique chemical structure and biological activities make it an exciting area of research with significant implications for future innovations in these fields.